Cas no 1805294-31-8 (Methyl 6-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 6-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1805294-31-8
• MF: C₁₀H₉F₅N₂O₃
• MW: 300.182080030441
• CID: 4844378
• Update Time: 2025-10-13

Methyl 6-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9F5N2O3/c1-19-9(18)7-6(8(11)12)5(20-10(13,14)15)2-4(3-16)17-7/h2,8H,3,16H2,1H3
• InChI Key： KLDPRNOOISBVMZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)N=C(CN)C=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4

Additional information on Methyl 6-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 6-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1805294-31-8): A Comprehensive Overview

Methyl 6-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1805294-31-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its intricate molecular structure, holds promise for various applications due to its unique chemical properties and potential biological activities. In this detailed overview, we will explore the compound's structure, synthesis, applications, and recent advancements in research that highlight its significance.

The molecular structure of Methyl 6-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate is composed of a pyridine core substituted with several functional groups. The presence of an aminomethyl group at the 6-position, a difluoromethyl group at the 3-position, and a trifluoromethoxy group at the 4-position contributes to its distinct chemical behavior. These substituents not only influence the compound's reactivity but also enhance its potential pharmacological properties.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The introduction of the aminomethyl group requires careful control of reaction conditions to ensure high yield and purity. Additionally, the incorporation of the difluoromethyl and trifluoromethoxy groups necessitates specialized synthetic methodologies to achieve optimal results. Recent advancements in synthetic chemistry have enabled more efficient and scalable production processes for this compound.

In the realm of pharmaceutical research, Methyl 6-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate has shown promise as a lead compound for developing novel therapeutic agents. Its structural features suggest potential activity against various biological targets, including enzymes and receptors involved in inflammatory responses and metabolic disorders. Preliminary studies have indicated that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, making them valuable candidates for further investigation.

The impact of fluorine substitution on the biological activity of pyridine derivatives has been extensively studied. The presence of fluorine atoms in the molecule can modulate electron distribution, enhancing binding affinity to biological targets. Specifically, the difluoromethyl and trifluoromethoxy groups in this compound are known to improve metabolic stability and oral bioavailability, which are critical factors in drug development. These attributes make it an attractive scaffold for designing next-generation pharmaceuticals.

Methyl 6-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate. Advanced computational models have enabled researchers to optimize synthetic routes and predict potential side effects before conducting experimental trials. This approach not only accelerates the drug discovery process but also reduces costs associated with traditional trial-and-error methods.

The compound's potential applications extend beyond pharmaceuticals. Its unique chemical properties make it a valuable intermediate in agrochemicals and specialty chemicals. For instance, derivatives of this compound have been investigated for their role in developing novel pesticides that target specific pests while minimizing environmental impact. This dual utility underscores the versatility of Methyl 6-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate as a building block for various industrial applications.

In conclusion, Methyl 6-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1805294-31-8) represents a significant advancement in synthetic chemistry and drug development. Its complex molecular structure and functional groups contribute to its unique chemical properties, making it a promising candidate for various therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in both academic and industrial settings.